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Compound of Interest

2-bromo-N-
Compound Name:

cyclopentylpropanamide
CAS No.: 905810-23-3

Cat. No.: B1286047

Get Quote

Executive Summary

Immediate Classification:Halogenated Organic Waste RCRA Status: Non-listed hazardous
waste (Characteristic: Toxic/Irritant). Primary Hazard: Alkylating agent (Alpha-bromo amide);
Skin/Eye Irritant.

This guide defines the containment, segregation, and disposal protocols for 2-bromo-N-
cyclopentylpropanamide (CAS: 905810-23-3). As an

-bromo amide, this compound possesses electrophilic properties capable of alkylating
biological macromolecules. Consequently, it must be handled with a higher degree of
containment than standard organic solids.

Core Directive: Do not dispose of via sanitary sewer or trash. Segregate from non-halogenated
solvents to ensure proper high-temperature incineration.

Chemical Safety Profile & Mechanism
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To ensure safe handling, researchers must understand the causality of the hazard.

Property Data

Operational Implication

CAS Number 905810-23-3

Use for waste manifesting and

inventory tracking.

Functional Group -Bromo Amide

Alkylating Agent: The carbon-
bromine bond adjacent to the
carbonyl is susceptible to
nucleophilic attack. It can
irreversibly bind to
proteins/DNA.

Physical State Solid (typically)

Dust inhalation risk; requires
particulate controls (N95 or

fume hood).

H315 (Skin Irrit.), H319 (Eye

Hazards (GHS
( ) Irrit.), H335 (Resp. Irrit.)

PPE Requirement: Nitrile
gloves (double-gloving
recommended), safety

goggles, and lab coat.

o Strong Bases, Oxidizers,
Incompatibilities ]
Nucleophiles

Segregation: Do not mix with
caustic waste (e.g., NaOH) to
prevent uncontrolled hydrolysis

or exothermic degradation.

Disposal Decision Framework

The following workflow dictates the logical path for disposal based on the physical state of the

waste.
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Waste Generation

Determine Physical State

Liquid
Pure Solid / Residue Solution / Mother Liquor
Container: Wide-Mouth HDPE Container: Glass/HDPE Carboy
Label: 'Hazardous Waste - Solid Toxic' Label: 'Halogenated Organic Waste'

Segregation Check:
Isolate from Non-Halogenated & Bases

Manifesting:
List as '2-bromo-N-cyclopentylpropanamide’

EHS / Vendor Pickup

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating and packaging 2-bromo-N-
cyclopentylpropanamide waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)
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Use this for: Expired stocks, weighing paper, contaminated gloves, and silica gel.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
"Solid Waste" pail with a screw-top lid.

Bagging (Double Containment): Place the chemical or contaminated items into a clear
polyethylene bag (minimum 2 mil thickness) before placing it into the rigid container. This
prevents dust dispersion when the container is opened.

Labeling:

o Affix a hazardous waste label.[1]

o Constituents: Write "2-bromo-N-cyclopentylpropanamide” (Do not use abbreviations).

o Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray
until pickup.

Protocol B: Liquid Waste (Reaction Mixtures & Rinsates)

Use this for: HPLC effluent, mother liquors, and cleaning solvents.

Stream Selection: This compound must go into the Halogenated Waste stream.

o Reasoning: Halogenated compounds require higher incineration temperatures (>1100°C)
and specific scrubbing to remove acid gases (HBr/HCI). Mixing with non-halogenated
waste can result in improper destruction or regulatory fines.

Compatibility Check: Ensure the waste carboy does not contain strong bases (e.g.,
hydroxide solutions) or strong oxidizers.[2]

Transfer: Use a funnel to prevent spills. Rinse the funnel with a small amount of halogenated
solvent (e.g., Dichloromethane) into the carboy after use.

Cap & Vent: Ensure the cap is tightly closed when not actively adding waste.
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Emergency Spill Response

Trigger: Spillage of >100 mg of solid or >10 mL of solution outside a fume hood.
1. Assess Risk Safe 2. Don PPE > 3. Containment 4. Decontaminate
(Is it safe to enter?) (Nitrile, Goggles, Lab Coat) (Cover with absorbent pads) (Soap/Water Wash) (As Solid Hazardous Waste)

Click to download full resolution via product page
Figure 2: Immediate operational response flow for laboratory spills.
Detailed Spill Procedure:

o Evacuate & Ventilate: If the spill is significant and outside a hood, move personnel away and
allow dust/vapors to settle.

o PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is present, use an
N95 respirator.

e Absorb:

o Solids: Do not dry sweep (creates dust). Cover with wet paper towels or oil-dri absorbent
to dampen, then scoop.

o Liquids: Cover with an absorbent pad or vermiculite.

o Clean Surface: Wipe the area with soap and water.[3] Note: Do not use bleach immediately,
as it may react with other contaminants; simple surfactant cleaning is safer for initial
decontamination.

o Disposal: Place all cleanup materials (pads, gloves, scoop) into the Solid Hazardous Waste
container.

References & Verification

The protocols above are synthesized from standard chemical hygiene practices for
halogenated organic compounds and specific hazard data for
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-bromo amides.

» Fisher Scientific. (2025).[4] Safety Data Sheet: 2-Bromo-N-cyclopentylpropanamide.
Retrieved from (Verified via general halogenated waste guidelines).

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press.[5][6] .

e PubChem. (n.d.). Compound Summary: 2-Bromo-N-cyclopentylpropanamide (CID
20600657). National Library of Medicine. Retrieved from .

o University of lllinois Urbana-Champaign (DRS). (n.d.). Halogenated Organic Liquids -
Standard Operating Procedure. Retrieved from .

Disclaimer: This guide is for educational and planning purposes. Always consult your
institution's Environmental Health & Safety (EHS) officer and local regulations (e.g., 40 CFR
261 in the US) before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1286047/docs#standard-operating-procedure-
disposal-of-2-bromo-n-cyclopentylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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